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Introduction

6(E)-Octadecenoyl chloride, also known as petroselaidic acid chloride, is a reactive acyl
chloride derivative of the trans fatty acid, 6(E)-octadecenoic acid (petroselaidic acid). With a
molecular weight of 300.91 g/mol , this lipid molecule serves as a pivotal intermediate in the
synthesis of a variety of amphiphilic molecules, including esters and amides. Its utility is of
particular interest in the fields of biochemistry and pharmaceutical development, where it can
be used to introduce the C18 monounsaturated fatty acyl chain into target molecules, thereby
modifying their lipophilicity and potential biological activity. This guide provides a
comprehensive overview of its chemical properties, synthesis, and potential applications, with a
focus on its relevance to drug development.

Physicochemical Properties

While specific experimental data for 6(E)-Octadecenoyl chloride is not readily available in the
literature, its properties can be inferred from its structure and data from its isomers. It is known
to be a liquid at room temperature.[1] The table below summarizes its key molecular identifiers
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and includes estimated physical properties based on related compounds, such as oleoyl
chloride (the cis-9-octadecenoyl isomer).

Property Value Reference

Molecular Weight 300.91 g/mol [1]

Molecular Formula CisH33CIlO [1]

CAS Number 150989-03-0 [1]

Physical State Liquid [1]

Purity >99% [1]

Estimated Boiling Point ~175-180 °C at 1 kPa Inferred from Oleoyl Chloride
Estimated Density ~0.9 g/cm?3 at 20°C Inferred from Oleoyl Chloride

Soluble in common organic
Solubility solvents (e.g., chloroform, Inferred from Oleoyl Chloride
toluene, THF)

Synthesis of 6(E)-Octadecenoyl Chloride

The synthesis of 6(E)-Octadecenoyl chloride is achieved through the chlorination of its parent
carboxylic acid, 6(E)-octadecenoic acid (petroselaidic acid). This conversion is a standard
procedure in organic chemistry, and several reagents can be employed for this purpose,
including thionyl chloride (SOCIz), oxalyl chloride ((COCI)z2), and phosphorus trichloride (PCls).
The use of oxalyl chloride in the presence of a catalytic amount of dimethylformamide (DMF) is
a common and effective method.

Experimental Protocol: Synthesis via Oxalyl Chloride

This protocol is adapted from a general procedure for the synthesis of acyl chlorides from
carboxylic acids.

Materials:

e 6(E)-Octadecenoic acid (petroselaidic acid)
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Oxalyl chloride

Dimethylformamide (DMF), anhydrous

Dichloromethane (DCM), anhydrous

Nitrogen gas supply

Round-bottom flask with a magnetic stir bar

Rubber septum

Syringe

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 6(E)-octadecenoic acid in
anhydrous dichloromethane under a nitrogen atmosphere.

Seal the flask with a rubber septum.

Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops) to the solution via syringe.

Slowly add an excess of oxalyl chloride (typically 1.2-1.5 equivalents) to the stirred solution
at room temperature. The addition should be done carefully as gas evolution (CO and COz2)
will occur.

Stir the reaction mixture at room temperature for 1-2 hours, or until the gas evolution ceases
and the reaction is complete (monitoring by IR spectroscopy can confirm the disappearance
of the carboxylic acid O-H stretch and the appearance of the acyl chloride carbonyl stretch).

Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary
evaporator to yield the crude 6(E)-Octadecenoyl chloride. For higher purity, the product can
be distilled under high vacuum.
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Synthesis Workflow
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A generalized workflow for the synthesis of 6(E)-Octadecenoyl chloride.

Applications in Research and Drug Development
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As a reactive intermediate, 6(E)-Octadecenoyl chloride is a valuable tool for the chemical
modification of molecules in various scientific and industrial applications.[2] Its ability to readily
undergo nucleophilic acyl substitution allows for the straightforward synthesis of esters and
amides.

In the context of drug development, the introduction of a long, unsaturated lipid tail can
significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule.
This can be leveraged to:

Increase Lipophilicity: Enhancing the ability of a drug to cross cell membranes.
o Modulate Solubility: Affecting the drug's formulation and bioavailability.

o Develop Prodrugs: Creating ester or amide linkages that are cleaved in vivo to release the
active drug.

o Synthesize Novel Bioactive Lipids: Using the acyl chloride as a building block for complex
lipid synthesis.

Experimental Protocol: Synthesis of an Amide Derivative

This protocol provides a general method for the amidation of 6(E)-Octadecenoyl chloride with
a primary amine, a common reaction in the synthesis of bioactive lipid amides.

Materials:

o 6(E)-Octadecenoyl chloride

e Aprimary amine (R-NH2)

o Triethylamine (EtsN) or another non-nucleophilic base

o Anhydrous dichloromethane (DCM) or a suitable aprotic solvent
o Nitrogen gas supply

e Round-bottom flask with a magnetic stir bar
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o Standard work-up and purification equipment (separatory funnel, silica gel for
chromatography)

Procedure:

e Dissolve the primary amine in anhydrous DCM in a round-bottom flask under a nitrogen
atmosphere.

e Add a slight excess (1.1-1.2 equivalents) of triethylamine to the solution.
e Cool the mixture in an ice bath.

 In a separate flask, dissolve 6(E)-Octadecenoyl chloride (1.0 equivalent) in anhydrous
DCM.

e Add the solution of 6(E)-Octadecenoyl chloride dropwise to the stirred amine solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is
complete (monitored by TLC).

» Upon completion, quench the reaction with water or a dilute aqueous acid solution.

o Extract the product with DCM, wash the organic layer with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure.

» Purify the crude product by silica gel chromatography to obtain the desired amide.

Biological Relevance and Signhaling Pathways

While direct studies on the signaling pathways of 6(E)-Octadecenoyl chloride are limited, the
biological activities of its parent fatty acid, petroselaidic acid, and its cis-isomer, petroselinic
acid, offer valuable insights into its potential areas of impact.

Petroselinic acid has been shown to modulate innate immune signaling pathways, particularly

those related to type | interferon responses.[3] It has been found to suppress the expression of
type | interferons and interferon-stimulated genes induced by cytosolic nucleic acids.[3] This is
achieved by inhibiting the activity of the cytosolic nucleic acid sensor cGAS.[3]
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Furthermore, derivatives of the isomeric (E)-9-octadecenoic acid have demonstrated anti-
inflammatory effects by regulating the activation of MAPK and NF-kB signaling pathways.[4][5]
Given these findings, it is plausible that derivatives of 6(E)-Octadecenoyl chloride could be
synthesized to probe or modulate these pathways, making it a valuable tool for developing
novel anti-inflammatory or immunomodulatory agents.

Potential Signaling Pathway Modulation

(E)-9-Octadecenoic Acid
Ethyl Ester
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Click to download full resolution via product page
Inhibition of inflammatory pathways by an isomer derivative of 6(E)-Octadecenoyl chloride.

Conclusion

6(E)-Octadecenoyl chloride is a versatile chemical intermediate with significant potential in
organic synthesis and drug development. Its ability to introduce a C18 monounsaturated lipid
chain allows for the tailored modification of molecules to enhance their biological properties.
While specific data for this compound is limited, its relationship to other well-studied fatty acids
and their derivatives provides a strong foundation for its exploration as a building block for
novel therapeutics, particularly in the areas of inflammation and immunology. The experimental
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protocols provided herein offer a starting point for researchers to synthesize and utilize this
compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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